3-Amino-4-methylidenecyclopentane-1-carboxylic acid

• CAS No.: 757942-64-6
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 3-amino-4-methylidenecyclopentane-1-carboxylic acid
• InChI: InChI=1S/C7H11NO2/c1-4-2-5(7(9)10)3-6(4)8/h5-6H,1-3,8H2,(H,9,10)
• InChI Key: IWXGQKNNEGYXST-UHFFFAOYSA-N
• Canonical SMILES: C=C1CC(CC1N)C(=O)O

Description

3-Amino-4-methylidenecyclopentane-1-carboxylic acid is a cyclopentane-derived amino acid featuring a methylidene group at the 4-position and an amino substituent at the 3-position. Cyclopentane-based amino acids are often designed to mimic natural substrates, leveraging their constrained ring systems to enhance binding specificity and metabolic stability .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The methylidene group in 3-amino-4-methylidenecyclopentane-1-carboxylic acid distinguishes it from related compounds. Key structural analogs include:

Table 1: Structural Comparison of Cyclopentane/Cyclobutane Carboxylic Acid Derivatives

Compound Name	CAS Number	Substituents/Modifications	Key Structural Features
3-Amino-4-methylidenecyclopentane-1-carboxylic acid	N/A	4-methylidene, 3-amino	Planar methylidene group enhances rigidity
(3S)-3-Amino-4-(difluoromethylenyl)cyclopentane-1-carboxylic acid (Compound 9)	N/A	4-difluoromethylenyl, phenylselanyl	Electron-withdrawing difluoromethylenyl group; selenium enhances stability
1-Aminocyclobutane[11C]carboxylic acid (ACBC)	N/A	Cyclobutane ring	Smaller ring size; used in PET imaging
trans-3-Aminocyclopentanecarboxylic acid	19297-28-0	Trans stereochemistry at 3-amino group	Stereochemical rigidity influences receptor binding

Key Observations :

• Ring Size : ACBC’s cyclobutane ring reduces steric hindrance, enabling rapid tumor uptake, whereas cyclopentane derivatives offer greater conformational flexibility .
• Stereochemistry: Trans-3-aminocyclopentanecarboxylic acid’s stereochemistry impacts its mimicry of natural amino acids like GABA, a feature critical for neurological applications .

Key Observations :

• Deprotection Efficiency: Compound 9 achieves a 98% yield via trifluoroacetic acid (TFA)-mediated cleavage, highlighting the robustness of Boc-group strategies for amino acid synthesis .
• Isotopic Labeling : ACBC’s $^{11}$C labeling enables PET imaging applications but requires rapid synthesis (<40 minutes) to accommodate the isotope’s short half-life .

Table 3: Pharmacological and Hazard Data

Compound	Bioactivity/Application	Toxicity Profile
3-Amino-4-methylidenecyclopentane-1-carboxylic acid	Hypothesized GABA transaminase inhibition	Likely low acute toxicity (inferred)
Compound 9	GABA analog; enzyme inhibition studies	No direct data; selenium may pose risks
ACBC	Tumor-seeking agent; PET imaging	Low toxicity (LD₅₀ > 500 mg/kg in rodents)
Methyl 3-aminocyclopentanecarboxylate	Laboratory intermediate	H302 (oral toxicity), H315 (skin irritation)

Key Observations :

• Tumor Targeting: ACBC’s rapid blood clearance and low excretion (3.6% in 2 hours) make it superior for diagnostic imaging compared to bulkier cyclopentane derivatives .
• Safety Concerns: Methyl 3-aminocyclopentanecarboxylate’s acute oral toxicity (Category 4) underscores the need for careful handling of esterified analogs .